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Compound of Interest

Compound Name:
Benzyl 2-(thietan-3-

ylidene)acetate

Cat. No.: B1375710 Get Quote

In-depth Technical Guide: Benzyl 2-(thietan-3-
ylidene)acetate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information on Benzyl 2-(thietan-3-
ylidene)acetate, a specific organic compound of interest in chemical research. While the core

structural and molecular data are established, this guide also highlights the current limitations

in publicly accessible, in-depth experimental and biological data for this molecule.

Core Molecular Data
Benzyl 2-(thietan-3-ylidene)acetate is an ester formed from benzyl alcohol and 2-(thietan-3-

ylidene)acetic acid. Its structure features a four-membered, sulfur-containing thietane ring with

an exocyclic double bond.

Structure:

The key quantitative and identifying data for this compound are summarized in the table below.
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Property Data Source

Molecular Weight 220.29 g/mol

Molecular Formula C₁₂H₁₂O₂S Inferred

CAS Number 1394319-40-4

Purity ≥95%

Experimental Protocols
A thorough search of scientific literature and chemical databases did not yield detailed, publicly

available experimental protocols for the synthesis of Benzyl 2-(thietan-3-ylidene)acetate.

While general methods for esterification and synthesis of thietane-containing compounds exist,

specific reaction conditions, purification methods, and characterization data for this particular

molecule have not been published in accessible literature.

Quantitative Experimental Data
Similarly, specific quantitative experimental data such as ¹H-NMR, ¹³C-NMR, mass

spectrometry (MS), or infrared (IR) spectroscopy data for Benzyl 2-(thietan-3-ylidene)acetate
are not available in the public domain. This information is crucial for the unambiguous

identification and characterization of the compound and would typically be found in peer-

reviewed scientific journals or detailed patent literature, which are not currently available for this

molecule.

Applications in Drug Development & Signaling
Pathways
There is currently no publicly available information regarding the biological activity of Benzyl 2-
(thietan-3-ylidene)acetate. No studies have been published that describe its effects on

biological systems, its mechanism of action, or its potential involvement in any signaling

pathways. Consequently, its application in drug development is not documented in the

accessible scientific literature.

Visualization
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Due to the lack of published experimental workflows for the synthesis of Benzyl 2-(thietan-3-
ylidene)acetate and the absence of any information regarding its role in biological signaling

pathways, the generation of Graphviz diagrams as requested is not possible.

Conclusion
Benzyl 2-(thietan-3-ylidene)acetate is a chemically defined entity with a known structure,

molecular weight, and CAS number. However, the in-depth technical information required by

researchers and drug development professionals, such as detailed synthetic protocols,

comprehensive characterization data, and biological activity studies, is not currently available in

the public domain. Further research and publication are needed to elucidate the properties and

potential applications of this compound.

To cite this document: BenchChem. [Benzyl 2-(thietan-3-ylidene)acetate molecular weight
and structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1375710#benzyl-2-thietan-3-ylidene-acetate-
molecular-weight-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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